Cas no 80938-28-9 ((3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside)

• Product name: (3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside
• CAS No: 80938-28-9
• MF: C₃₉H₆₂O₁₄
• MW: 754.90118
• CID: 1802357
• PubChem ID: 157708

(3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (3beta,5alpha,22xi,25R)-12-oxospirostan-3-yl 6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranoside
• 12-Oxospirostan-3-yl 6-O-hexopyranosylhexopyranoside
• 80938-28-9
• Spirostan-12-one, 3-((6-O-alpha-D-glucopyranosyl-alpha-D-glucopyranosyl)oxy)-, (3beta,5alpha,25R)-
• DTXSID301001654

• Inchi： InChI=1S/C39H62O14/c1-17-7-10-39(49-15-17)18(2)28-24(53-39)12-23-21-6-5-19-11-20(8-9-37(19,3)22(21)13-27(41)38(23,28)4)50-36-34(47)32(45)30(43)26(52-36)16-48-35-33(46)31(44)29(42)25(14-40)51-35/h17-26,28-36,40,42-47H,5-16H2,1-4H3
• InChI Key： YLQVZRWEQWTANG-UHFFFAOYSA-N
• SMILES： CC1C2C(CC3C4CCC5CC(CCC5(C)C4CC(=O)C23C)OC2OC(COC3OC(CO)C(O)C(O)C3O)C(O)C(O)C2O)OC11CCC(C)CO1

Computed Properties

• Exact Mass: 754.41395665g/mol
• Monoisotopic Mass: 754.41395665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 53
• Rotatable Bond Count: 6
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214Ų
• XLogP3: 1.1